Cas no 2568-83-4 (Hexanenitrile,6,6,6-trimethoxy-)

• Product Name: Hexanenitrile,6,6,6-trimethoxy-
• CAS No: 2568-83-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 275969
• PubChem ID: 226749
• Update Time: 2025-04-19

Hexanenitrile,6,6,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile,6,6,6-trimethoxy-
• 6,6,6-trimethoxyhexanenitrile
• 5-Cyano-orthopentansaeure-trimethylester
• 5-cyano-orthovaleric acid trimethyl ester
• 5-Cyan-orthovaleriansaeure-trimethylester
• AC1L5EZN
• AR-1H0202
• CTK4F6285
• NSC17497
• 6,6,6-trimethoxyhexanonitrile
• DTXSID10280578
• NSC-17497
• 2568-83-4

• Inchi： 1S/C9H17NO3/c1-11-9(12-2,13-3)7-5-4-6-8-10/h4-7H2,1-3H3
• InChI Key： XGESFJJIPCOWMF-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC#N)(OC)OC

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.48